Cas no 6961-42-8 (Benzoic acid,4-chloro-, 4-chlorophenyl ester)

Benzoic acid,4-chloro-, 4-chlorophenyl ester structure
6961-42-8 structure
Product Name:Benzoic acid,4-chloro-, 4-chlorophenyl ester
CAS No:6961-42-8
MF:C13H8Cl2O2
MW:267.107421875
CID:505846
PubChem ID:247815
Update Time:2025-04-19

Benzoic acid,4-chloro-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-chloro-, 4-chlorophenyl ester
    • (4-chlorophenyl) 4-chlorobenzoate
    • 4-Chlor-benzoesaeure-(4-chlor-phenylester)
    • 4-chloro-benzoic acid 4-chloro-phenyl ester
    • 4-chloro-benzoic acid-(4-chloro-phenyl ester)
    • 4-Chlorobenzoic acid, 4-chlorophenyl ester
    • 4-chlorophenyl 4-chlorobenzoate
    • AC1L6L2N
    • AC1Q3REO
    • Ambcb5221686
    • NCIOpen2_002630
    • NSC63164
    • p-chlorophenyl p-chlorobenzoate
    • SureCN610755
    • BJLVHBDHEMFVIE-UHFFFAOYSA-N
    • 6961-42-8
    • SCHEMBL610755
    • DTXSID10289723
    • CCG-305747
    • Benzoic acid, 4-chloro-, 4-chlorophenyl ester
    • AKOS001025492
    • Z28209365
    • NSC-63164
    • Inchi: 1S/C13H8Cl2O2/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8H
    • InChI Key: BJLVHBDHEMFVIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)OC2C=CC(=CC=2)Cl)=CC=1

Computed Properties

  • Exact Mass: 265.99024
  • Monoisotopic Mass: 265.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.357
  • Boiling Point: 383.4°Cat760mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.604
  • PSA: 26.3
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